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Compound of Interest

N-(2-ethoxyphenyl)-3-
Compound Name:
oxobutanamide

Cat. No.: B1362492

Application Notes and Protocols for N-(2-
ethoxyphenyl)-3-oxobutanamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These application notes and protocols have been compiled from publicly available
data. A comprehensive Safety Data Sheet (SDS) for N-(2-ethoxyphenyl)-3-oxobutanamide
(CAS No. 41687-09-6) is not readily available in the public domain. The following information is
intended as a guide for safe handling and storage based on general laboratory best practices
for compounds of unknown toxicity. It is not a substitute for a substance-specific risk
assessment. Users are strongly advised to obtain a detailed SDS from their supplier before
handling this compound.

Introduction

N-(2-ethoxyphenyl)-3-oxobutanamide is a chemical intermediate. Due to the limited
availability of detailed safety and toxicological data, this compound should be handled with
caution in a laboratory setting. These notes provide a summary of the available data and
general procedures for its safe handling and storage.

Physicochemical Data
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The following table summarizes the known physical and chemical properties of N-(2-
ethoxyphenyl)-3-oxobutanamide.

Property Value Source

Chemical Formula C12H15NOs3 PubChem[1]

Molecular Weight 221.25 g/mol PubChem[1]

CAS Number 41687-09-6 PubChem[1]

Appearance Solid (presumed) General Chemical Knowledge
Purity Not specified N/A

Toxicological Data

Note: Specific toxicological data for N-(2-ethoxyphenyl)-3-oxobutanamide is not available in
the public search results. The following table indicates the absence of this critical information.
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Toxicological Endpoint Data

Acute Oral Toxicity Not available
Acute Dermal Toxicity Not available
Acute Inhalation Toxicity Not available
Skin Corrosion/Irritation Not available
Serious Eye Damage/Irritation Not available
Respiratory or Skin Sensitization Not available
Germ Cell Mutagenicity Not available
Carcinogenicity Not available
Reproductive Toxicity Not available

Specific Target Organ Toxicity (Single Exposure)  Not available

Specific Target Organ Toxicity (Repeated ]
Not available
Exposure)

Aspiration Hazard Not available

Experimental Protocols
General Handling Precautions

Given the unknown toxicological profile, N-(2-ethoxyphenyl)-3-oxobutanamide should be
handled as a potentially hazardous substance.

o Engineering Controls: All work should be conducted in a well-ventilated laboratory, preferably
within a certified chemical fume hood.

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

o Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Consult a glove
compatibility chart for specific breakthrough times.
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o Body Protection: A laboratory coat should be worn. For larger quantities, consider a
chemical-resistant apron.

o Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator with a particulate filter is recommended.

o Hygiene Measures: Avoid inhalation of dust. Avoid contact with skin and eyes. Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage Procedures

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

o Store separately from foodstuffs and animal feed.

Spill and Emergency Procedures
e Small Spills:

o

Ensure adequate ventilation and wear appropriate PPE.

o

Carefully sweep up the solid material, avoiding dust generation.

[¢]

Place the spilled material into a labeled, sealed container for disposal.

[e]

Clean the spill area with a suitable solvent and then wash with soap and water.
e Large Spills:
o Evacuate the area.
o Contact your institution's environmental health and safety department.
o Only personnel trained in hazardous material cleanup should address large spills.

o First Aid Measures:
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o In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o In case of skin contact: Immediately wash skin with plenty of soap and water. Remove
contaminated clothing. Get medical attention if irritation develops.

o If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

o If swallowed: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.

Disposal

Dispose of waste material in accordance with all applicable federal, state, and local regulations.
Contact a licensed professional waste disposal service to dispose of this material.

Diagrams

The following diagram illustrates a logical workflow for the safe handling of N-(2-

ethoxyphenyl)-3-oxobutanamide.
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Caption: Safe Handling Workflow for N-(2-ethoxyphenyl)-3-oxobutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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